Cas no 2098123-70-5 (Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride)

• Product Name: Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride
• CAS No: 2098123-70-5
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 5729035
• PubChem ID: 86263190
• Update Time: 2025-05-27

Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2254
• cyclobutyl-(5-methylfuran-2-yl)methanamine;hydrochloride
• AKOS026747868
• cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride
• 2098123-70-5
• Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-7-5-6-9(12-7)10(11)8-3-2-4-8;/h5-6,8,10H,2-4,11H2,1H3;1H
• InChI Key： HAJXCXBFXXYFRX-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(C1CCC1)N

Computed Properties

• Exact Mass: 201.0920418g/mol
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride

Comprehensive Overview of Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride (CAS No. 2098123-70-5)

Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride (CAS No. 2098123-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl and 5-methylfuran-2-yl moieties, is a hydrochloride salt form of a primary amine. Its molecular structure and properties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and neurodegenerative diseases, which are among the most searched topics in modern medical research.

The compound's CAS number 2098123-70-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its systematic name, Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride, reflects its structural complexity, combining a furan ring with a cyclobutane group. This combination is rare in naturally occurring compounds, making it a subject of interest for synthetic chemists. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such structurally diverse molecules, as they often exhibit unique binding affinities and pharmacokinetic profiles.

One of the key reasons for the growing interest in Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride is its potential role in addressing neuroinflammation and oxidative stress, two hot topics in contemporary biomedical research. Studies suggest that derivatives of this compound may modulate specific neurotransmitter systems, offering avenues for treating conditions like anxiety and depression. These applications align with the increasing public focus on mental health and holistic wellness, which dominate search engine queries and social media discussions.

From a synthetic perspective, the preparation of Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride involves multi-step organic reactions, often requiring catalysts and chiral auxiliaries to achieve high yields and enantiomeric purity. The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for formulation studies. This aspect is particularly relevant to the pharmaceutical industry, where drug delivery systems and bioavailability are critical considerations. Searches for improved drug formulations and enhanced solubility have surged in recent years, reflecting the industry's priorities.

In addition to its pharmaceutical potential, Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride has also been explored in material science and catalysis. Its rigid cyclobutyl ring can impart unique steric and electronic properties to polymers or catalysts, a topic frequently searched by researchers in green chemistry and sustainable materials. The compound's versatility underscores its value across multiple disciplines, from medicine to industrial chemistry.

Safety and regulatory compliance are paramount when working with Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. This aligns with the broader public interest in lab safety and chemical handling best practices, which are frequently searched topics among students and professionals alike. The compound's CAS number 2098123-70-5 facilitates easy access to safety data sheets (SDS) and regulatory information, ensuring transparency in its use.

Looking ahead, the future of Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride appears promising, with ongoing research focusing on its mechanistic pathways and therapeutic applications. As the scientific community continues to prioritize precision medicine and targeted therapies, compounds like this will likely play a pivotal role. Its unique structure and properties make it a standout candidate for further investigation, particularly in areas like neuroprotection and enzyme inhibition, which are highly searched topics in academic and industrial circles.

In summary, Cyclobutyl(5-methylfuran-2-yl)methanamine hydrochloride (CAS No. 2098123-70-5) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its potential applications in CNS drug development, neuroinflammation modulation, and catalysis make it a compound of significant interest. As research progresses and new discoveries emerge, this molecule is poised to contribute meaningfully to advancements in science and technology, addressing some of the most pressing challenges in health and sustainability.